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Compound of Interest

Compound Name:
2-(Morpholine-4-

carbonyl)morpholine hydrochloride

Cat. No.: B13516424

Get Quote

CAS Number (Free Base): 888220-91-5 Chemical Class: Morpholine Derivative / Urea-Amide

Hybrid Context: Pharmaceutical Intermediate / Building Block

Executive Summary & Chemical Identity
This compound is a specialized heterocyclic building block used primarily in medicinal

chemistry for the synthesis of bioactive scaffolds.[1] Structurally, it consists of two morpholine

rings linked via a carbonyl bridge: one ring is attached at the nitrogen (position 4), and the

other at a carbon (position 2). The "hydrochloride" designation indicates the secondary amine

on the C-linked morpholine ring is protonated, rendering the compound a water-soluble salt.

Critical Safety Précis: While specific toxicological data (LD50) for this exact salt may be limited

in public registries, its structural moieties dictate a safety profile governed by irritancy,

corrosivity potential (acidic salt), and nitrosamine precursor risks.
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The following diagram elucidates the functional groups responsible for the compound's

reactivity and salt formation.

Figure 1: Functional Connectivity of 2-(Morpholine-4-carbonyl)morpholine HCl
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Hazard Profiling: Mechanistic Risk Assessment
Standard SDS codes often lack nuance. This section interprets the hazards based on

Structure-Activity Relationships (SAR).

Health Hazards (GHS Classification Inference)
Based on the properties of morpholine hydrochlorides and secondary amine salts, the following

hazards are projected:

Hazard Class H-Code Mechanistic Explanation

Skin Irritation H315

The HCl salt hydrolyzes in

sweat/moisture to form acidic

micro-environments, causing

contact dermatitis.

Eye Damage H318/H319

Crystalline salts can cause

mechanical abrasion combined

with acidic chemical burns to

the cornea.

STOT - Single Exp. H335

Inhalation of fine dust irritates

the upper respiratory tract

mucous membranes.

The Nitrosamine Warning (Critical)
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Risk: This compound contains a secondary amine (on the C-linked morpholine ring).

Mechanism: In the presence of nitrosating agents (e.g., sodium nitrite, nitrous acid, NOx

fumes), secondary amines can convert into N-nitrosamines, which are potent carcinogens.

Protocol:NEVER co-store or co-process this compound with strong nitrosating agents or under

acidic conditions with nitrite sources.

Experimental Handling & Engineering Controls
Trustworthiness in the lab requires self-validating containment systems.

Handling Protocol
Hygroscopic Management: Hydrochloride salts are often hygroscopic. Exposure to ambient

moisture can lead to clumping and hydrolysis.

Action: Handle quickly; reseal containers under an inert atmosphere (Argon/Nitrogen) if

long-term stability is required.

Weighing: Use an analytical balance inside a Class I Fume Hood or a powder containment

enclosure. Static electricity can disperse fine powders; use an anti-static gun if necessary.

Personal Protective Equipment (PPE) Matrix
Respiratory: NIOSH N95 (minimum) or P100 respirator if handling open powder outside a

hood (not recommended).

Hands: Nitrile gloves (0.11 mm minimum thickness). Break-through time for solid salts is

generally high, but change immediately upon solution contact.

Eyes: Chemical safety goggles. Safety glasses are insufficient due to the risk of airborne

dust entering the eye.

Emergency Response Architecture
A logic-flow for immediate incident mitigation.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13516424?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 2: Immediate Response Decision Tree for Exposure
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Physical & Chemical Properties (Data for Synthesis)
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Property Value / Observation Relevance to Protocol

Appearance White to off-white solid
Visual purity check; yellowing

may indicate oxidation.

Molecular Weight ~236.69 g/mol (HCl salt)

Essential for molarity

calculations (Free base MW:

~200.24).

Solubility Water, Methanol, DMSO

Soluble in polar protic/aprotic

solvents. Poor solubility in

Hexane/Et2O.

pH (aq. soln) Acidic (3.0 - 5.0 estimated)

Do not mix with bleach

(NaOCl) – risk of Cl2 gas

evolution.

Melting Point >200°C (Decomposition)

Typical for HCl salts; verify with

capillary melting point

apparatus.

Stability, Reactivity & Disposal[4]
Incompatibilities

Strong Bases: Will deprotonate the HCl salt, liberating the free amine. This may alter

solubility or cause an oil-out event in aqueous synthesis.

Strong Oxidizers: Risk of exothermic reaction and degradation of the morpholine ring.

Acid Chlorides/Anhydrides: The free amine (if deprotonated) will react rapidly to form

amides.

Waste Disposal Stewardship
Classification: Hazardous Chemical Waste (Toxic/Irritant).

Method: Dissolve in a combustible solvent (if permitted) and incinerate in a chemical

incinerator equipped with an afterburner and scrubber.
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Nitrogen Content: Incineration will generate NOx; ensure the facility is rated for nitrogen-

containing heterocycles.

Drain Disposal:Strictly Prohibited. Do not release into municipal sewage systems due to

potential aquatic toxicity of morpholine derivatives.
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(Note: As this is a specialized research chemical, specific toxicological values are often

extrapolated from the parent morpholine and similar urea derivatives. Always treat with the

"Universal Precaution" principle.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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